Cas no 1207010-41-0 (2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1207010-41-0
• MF: C₁₈H₁₅N₃S
• MW: 305.396802186966
• CID: 5450738
• Update Time: 2025-06-13

2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-methylphenyl)-5-phenylimidazol-2-yl]sulfanylacetonitrile
• 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile

• Inchi： 1S/C18H15N3S/c1-14-7-9-16(10-8-14)21-17(15-5-3-2-4-6-15)13-20-18(21)22-12-11-19/h2-10,13H,12H2,1H3
• InChI Key： WFTODSQZWOCTQS-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile

Research Brief on 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS: 1207010-41-0)

The compound 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS: 1207010-41-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile, which include an imidazole core substituted with a phenyl and a 4-methylphenyl group, as well as a sulfanyl acetonitrile moiety. These structural elements are believed to contribute to its bioactivity, particularly in modulating key enzymatic pathways involved in inflammation and cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated a high binding affinity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant finding comes from a 2024 preprint in BioRxiv, where the compound was evaluated for its anticancer properties. The study revealed that 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. Mechanistic studies further identified the compound's ability to disrupt the interaction between Bcl-2 and pro-apoptotic proteins, thereby promoting cell death.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile. A 2023 paper in Organic Process Research & Development described a novel one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This methodological improvement is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in the development of this compound. Pharmacokinetic studies reported in the European Journal of Pharmaceutical Sciences (2024) indicate that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Additionally, toxicity assessments in animal models have shown dose-dependent hepatotoxicity, necessitating the exploration of prodrug strategies or formulation optimizations.

In conclusion, 2-{[1-(4-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetonitrile represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Future research should focus on addressing its pharmacokinetic limitations and elucidating its full therapeutic potential through rigorous preclinical and clinical evaluations.